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Compound of Interest

Compound Name: Amino-PEG23-acid

Cat. No.: B1192113 Get Quote

Essential Safety and Handling Guide for Amino-
PEG23-acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, handling, and disposal information for Amino-PEG23-acid.

Adherence to these protocols is essential for ensuring a safe laboratory environment and

maintaining the integrity of your research. While Amino-PEG23-acid is generally not classified

as a hazardous substance, it should be handled with care, following standard laboratory safety

practices.[1]

Physicochemical and Storage Data
Proper storage is critical to maintain the stability and reactivity of Amino-PEG23-acid. The

following table summarizes key data points for this compound.
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Property Data Citations

Chemical Name Amino-PEG23-acid [2][3]

CAS Number 196936-04-6 [2][4]

Molecular Formula C49H99NO25

Molecular Weight ~1102.3 g/mol

Storage Temperature
Long-term: -20°C; Short-term:

0 - 4°C (days to weeks)

Storage Conditions

Store in a dry, dark

environment. Keep container

tightly sealed.

Shipping Condition Ambient temperature

Operational Plan: Safe Handling Protocol
Following a step-by-step procedure for handling Amino-PEG23-acid minimizes the risk of

exposure and contamination.

Personal Protective Equipment (PPE)
A comprehensive set of PPE is mandatory to prevent accidental contact.
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Body Part Required PPE
Rationale and Best
Practices

Citations

Eyes/Face

Chemical safety

goggles with side-

shields or a face

shield.

Essential for

protecting eyes from

splashes or airborne

particles. Standard

safety glasses are not

sufficient.

Hands

Chemical-resistant

gloves (e.g., nitrile or

butyl rubber).

Inspect gloves for any

damage before use.

Dispose of

contaminated gloves

immediately and wash

hands thoroughly after

removal.

Body
A fully fastened

laboratory coat.

Provides a barrier

against accidental

spills.

Respiratory

Use in a well-

ventilated area,

preferably a chemical

fume hood.

A respirator may be

necessary for large

spills or if ventilation is

inadequate. An N95

mask can be suitable

for low-fume

environments.

Footwear Closed-toe shoes.

Protects feet from

spills and falling

objects.

Experimental Workflow
1. Preparation:
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Before handling, allow the container of Amino-PEG23-acid to equilibrate to room

temperature to prevent moisture condensation.

Work in a well-ventilated area, ideally within a chemical fume hood, especially when handling

the powdered form or preparing solutions.

Ensure that an eyewash station and safety shower are easily accessible.

2. Handling and Weighing:

When transferring the compound, do so carefully to avoid creating dust.

Use appropriate tools for weighing and transferring the solid.

For ease of handling, a stock solution can be prepared by dissolving the reagent in an

anhydrous solvent such as DMSO or DMF.

3. Post-Handling:

Keep the container tightly sealed when not in use.

Decontaminate all work surfaces with an appropriate cleaning agent after handling is

complete.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of chemical waste is critical for environmental safety and regulatory

compliance.

1. Waste Segregation and Collection:

All waste materials, including the chemical itself, any contaminated consumables (e.g.,

pipette tips, weighing paper), and disposable PPE, should be collected in a dedicated and

clearly labeled hazardous waste container.

Do not mix Amino-PEG23-acid waste with other waste streams.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1192113?utm_src=pdf-body
https://www.benchchem.com/product/b1192113?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Empty containers that held the compound should be treated as hazardous waste as they

may contain residue.

2. Labeling and Storage of Waste:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Amino-PEG23-acid".

Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials.

3. Final Disposal:

Polyethylene glycol (PEG) and its derivatives are generally considered biodegradable and

not highly toxic to the environment. However, laboratory chemical waste should not be

disposed of down the drain.

Arrange for the collection and disposal of the chemical waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.

Always follow your institution's specific guidelines and local regulations for chemical waste

disposal.

Safe Handling Workflow Diagram
The following diagram illustrates the key steps for the safe handling of Amino-PEG23-acid,

from preparation to final disposal.

Preparation Handling Cleanup & Disposal
Final Disposal

Don PPE Prepare Fume Hood Equilibrate Reagent Weigh/Transfer Prepare Solution
(if needed) Perform Experiment Decontaminate Workspace Segregate Waste Remove PPE

Store Waste Securely

Wash Hands

Contact EHS for Pickup

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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